Cas no 1496447-19-8 (4-fluoro-5-iodo-2-propoxyaniline)

4-fluoro-5-iodo-2-propoxyaniline structure
1496447-19-8 structure
Product Name:4-fluoro-5-iodo-2-propoxyaniline
CAS No:1496447-19-8
MF:C9H11FINO
MW:295.092618227005
CID:6130422
PubChem ID:66099574
Update Time:2025-10-29

4-fluoro-5-iodo-2-propoxyaniline Chemical and Physical Properties

Names and Identifiers

    • 4-fluoro-5-iodo-2-propoxyaniline
    • Benzenamine, 4-fluoro-5-iodo-2-propoxy-
    • EN300-1295273
    • CS-0283902
    • AKOS015442395
    • 1496447-19-8
    • Inchi: 1S/C9H11FINO/c1-2-3-13-9-4-6(10)7(11)5-8(9)12/h4-5H,2-3,12H2,1H3
    • InChI Key: NREFTWRFEOYRCX-UHFFFAOYSA-N
    • SMILES: C1(N)=CC(I)=C(F)C=C1OCCC

Computed Properties

  • Exact Mass: 294.98694g/mol
  • Monoisotopic Mass: 294.98694g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 159
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 35.2Ų

Experimental Properties

  • Density: 1.686±0.06 g/cm3(Predicted)
  • Boiling Point: 324.1±42.0 °C(Predicted)
  • pka: 4.09±0.13(Predicted)

4-fluoro-5-iodo-2-propoxyaniline Pricemore >>

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Additional information on 4-fluoro-5-iodo-2-propoxyaniline

4-Fluoro-5-Iodo-2-Propoxyaniline (CAS 1496447-19-8): A Comprehensive Guide to Properties, Applications, and Market Trends

4-Fluoro-5-iodo-2-propoxyaniline (CAS 1496447-19-8) is an important fluorinated and iodinated aniline derivative that has garnered significant attention in pharmaceutical and materials science research. This specialty chemical compound features a unique combination of fluorine and iodine substituents on its aromatic ring, along with a propoxy functional group, making it particularly valuable for various synthetic applications.

The molecular structure of 4-fluoro-5-iodo-2-propoxyaniline contains three key functional modifications: a fluoro group at the 4-position, an iodo group at the 5-position, and a propoxy group at the 2-position of the aniline ring. This specific arrangement of substituents creates a molecule with distinct electronic properties that are currently being explored for multiple applications in drug discovery and advanced material synthesis.

Recent studies have shown growing interest in halogenated aniline derivatives like CAS 1496447-19-8 due to their potential in developing new pharmaceutical intermediates. The presence of both fluorine and iodine in the same molecule offers unique opportunities for radiopharmaceutical applications and PET tracer development, which are currently hot topics in medical research. Researchers are particularly interested in how the electronic effects of these halogens influence the compound's reactivity and biological activity.

From a synthetic chemistry perspective, 4-fluoro-5-iodo-2-propoxyaniline serves as a versatile building block for more complex molecular architectures. The iodine atom provides an excellent site for cross-coupling reactions, while the amino group allows for various derivatization pathways. These properties make it valuable for creating drug-like molecules and functional materials with tailored properties.

The physicochemical properties of CAS 1496447-19-8 contribute to its growing importance in research. The compound typically appears as a light yellow to brown crystalline powder with moderate solubility in common organic solvents. Its molecular weight of 295.09 g/mol and specific halogen substitution pattern give it distinct characteristics that are being explored in various fields of chemistry.

In the pharmaceutical sector, compounds like 4-fluoro-5-iodo-2-propoxyaniline are gaining attention for their potential in developing targeted therapies. The combination of fluorine and iodine in the same molecule is particularly interesting for creating imaging agents and theranostic compounds - a rapidly growing area that combines therapy and diagnostics. This aligns with current trends toward personalized medicine and precision healthcare solutions.

The materials science community has also shown interest in halogenated aromatic amines like CAS 1496447-19-8 for developing advanced polymers and electronic materials. The electron-withdrawing effects of the halogens can significantly influence the electronic properties of resulting materials, making them potentially useful for organic electronics applications such as OLEDs and organic semiconductors.

From a market perspective, the demand for specialty fluorinated compounds and iodinated intermediates like 4-fluoro-5-iodo-2-propoxyaniline has been steadily increasing. Pharmaceutical companies and research institutions are actively seeking high-quality sources of such compounds to support their drug discovery programs and material development projects. The global market for halogenated pharmaceutical intermediates is projected to grow significantly in the coming years.

Quality control is crucial when working with CAS 1496447-19-8, as impurities can significantly affect its performance in sensitive applications. Reputable suppliers typically provide comprehensive analytical data including HPLC purity, NMR spectra, and mass spectrometry results to ensure researchers receive material of consistent quality. Proper storage conditions (typically cool and dry environments) are essential to maintain the compound's stability over time.

Recent advancements in synthetic methodology have made 4-fluoro-5-iodo-2-propoxyaniline more accessible to researchers. Modern halogenation techniques and catalytic processes have improved the efficiency of its production while reducing environmental impact. These developments align with the growing emphasis on green chemistry principles in chemical manufacturing.

Safety considerations for handling CAS 1496447-19-8 follow standard laboratory protocols for aromatic amines. While not classified as highly hazardous, proper personal protective equipment (PPE) including gloves and safety glasses should always be used when working with this compound. Researchers should consult the material safety data sheet (MSDS) for specific handling instructions.

The future outlook for 4-fluoro-5-iodo-2-propoxyaniline appears promising, with potential applications expanding beyond current uses. As research continues into halogen interactions in medicinal chemistry and functional materials, this compound is likely to find new roles in cutting-edge technologies. Its unique combination of fluorine and iodine substituents makes it particularly valuable for exploring structure-activity relationships in various chemical contexts.

For researchers interested in halogenated aniline derivatives, CAS 1496447-19-8 represents an interesting case study in how multiple halogen substitutions can influence a molecule's properties and applications. The compound's commercial availability from specialty chemical suppliers has made it increasingly accessible for both academic and industrial research programs focused on innovative chemical solutions.

In conclusion, 4-fluoro-5-iodo-2-propoxyaniline (CAS 1496447-19-8) stands as an important building block in modern chemical research with diverse potential applications. Its unique structural features and reactivity profile continue to attract interest from multiple scientific disciplines, positioning it as a compound worth watching in the evolving landscape of specialty chemicals and pharmaceutical intermediates.

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